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Compound of Interest

Compound Name: Nota-AE105

Cat. No.: B12388337 Get Quote

For researchers, scientists, and drug development professionals at the forefront of oncological

innovation, the introduction of novel compounds like Nota-AE105 represents a significant leap

forward. This guide provides essential, immediate safety and logistical information for the

handling of Nota-AE105, ensuring both the integrity of your research and the safety of your

team.

Nota-AE105 is a promising peptide antagonist targeting the urokinase-type plasminogen

activator receptor (uPAR), a key player in tumor invasion and metastasis. Its radiolabeled form,

68Ga-NOTA-AE105, has undergone clinical investigation as a PET imaging agent in various

cancers, demonstrating a favorable safety profile in human subjects.[1][2][3] In these first-in-

human studies, 68Ga-NOTA-AE105 was found to be well-tolerated with no reported adverse

events or clinically detectable pharmacological effects.[1][2] While this clinical data is

encouraging, it is imperative that laboratory handling of the non-radiolabeled peptide adheres

to stringent safety protocols designed for research-grade compounds where comprehensive

toxicological data may not yet be available.

This document serves as your preferred resource for the safe and effective use of Nota-AE105
in a laboratory setting, offering procedural guidance that directly addresses your operational

questions.

Essential Safety and Handling Precautions
Given the absence of a specific Material Safety Data Sheet (MSDS) for the non-radiolabeled

Nota-AE105, a conservative approach based on best practices for handling potent, biologically
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active peptides is required.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Nota-AE105.

PPE Component Specification Rationale

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

aerosols.

Hand Protection
Nitrile gloves (or other

chemically resistant gloves).

Prevents skin contact. Double-

gloving is recommended for

handling concentrated stock

solutions.

Body Protection Fully buttoned laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling solutions. A NIOSH-

approved respirator (e.g., N95)

should be used when handling

the lyophilized powder to

prevent inhalation.

Minimizes risk of inhaling

airborne particles.

Engineering Controls
Engineering controls are designed to isolate the handler from the hazardous material.
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Control Specification Rationale

Ventilation

Work in a well-ventilated area.

A chemical fume hood is

recommended for preparing

stock solutions from lyophilized

powder and for any

procedures that may generate

aerosols.

Reduces the concentration of

airborne contaminants.

Safety Equipment

An eyewash station and safety

shower must be readily

accessible in the immediate

work area.

Provides immediate

decontamination in case of

accidental exposure.

Operational Plans: From Receipt to Disposal
A clear and concise operational plan is critical for the safe and efficient use of Nota-AE105 in

your research.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact the supplier immediately.

Storage: Store Nota-AE105 according to the manufacturer's instructions, typically in a cool,

dry, and dark place. For lyophilized powder, storage at -20°C or -80°C is common practice to

ensure stability.

Preparation of Stock Solutions
The following workflow outlines the steps for safely preparing a stock solution from lyophilized

Nota-AE105 powder.
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Preparation of Nota-AE105 Stock Solution

Don appropriate PPE

Work within a chemical fume hood

Allow lyophilized peptide to equilibrate to room temperature

Add recommended solvent (e.g., sterile water, DMSO) to the vial

Gently vortex or pipette to dissolve

Aliquot into smaller working volumes

Label and store aliquots at the recommended temperature
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Nota-AE105 Spill Cleanup Procedure

Evacuate and restrict access to the spill area

Don appropriate PPE (including respiratory protection if powder spill)

Cover liquid spill with absorbent material; gently cover powder spill with damp absorbent material

Clean the area with a suitable decontaminating agent (e.g., 10% bleach solution), followed by water

Collect all contaminated materials in a sealed container

Dispose of waste as hazardous chemical waste

Wash hands thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12388337?utm_src=pdf-body-img
https://www.benchchem.com/product/b12388337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. jnm.snmjournals.org [jnm.snmjournals.org]

2. Safety, Dosimetry, and Tumor Detection Ability of 68Ga-NOTA-AE105: First-in-Human
Study of a Novel Radioligand for uPAR PET Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Navigating the Frontier of Cancer Research: A Guide to
Handling Nota-AE105]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388337#personal-protective-equipment-for-
handling-nota-ae105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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